5-Methyltetrahydrofolic acid-13C6

• Molecular Formula: C19H23N7O6
• Molecular Weight: 451.39 g/mol
• InChI: InChI=1S/C19H23N7O6/c20-19-25-15-14(17(30)26-19)23-11(8-22-15)7-21-10-3-1-9(2-4-10)16(29)24-12(18(31)32)5-6-13(27)28/h1-4,11-12,21,23H,5-8H2,(H,24,29)(H,27,28)(H,31,32)(H4,20,22,25,26,30)/t11?,12-/m0/s1/i1+1,2+1,3+1,4+1,9+1,10+1
• InChIKey: MSTNYGQPCMXVAQ-SHFJEHFKSA-N

5-MTHF-13C6 Internal Standard for Folate Analysis

5-Methyltetrahydrofolic acid-13C6 (5-Methyl THF-13C6, CAS: 212248-92-5) is a stable isotope-labeled analog of 5-methyltetrahydrofolic acid (5-MTHF), the primary circulating form of folate in humans [1]. The compound is characterized by the incorporation of six carbon-13 atoms into its molecular framework (molecular formula C₁₄¹³C₆H₂₅N₇O₆), resulting in a molecular weight of 465.41 g/mol, a mass shift of +6 Da relative to the unlabeled endogenous species . This high isotopic enrichment—commercially supplied at ≥98% chemical purity and 99% ¹³C isotopic enrichment —renders it a highly effective internal standard for isotope dilution mass spectrometry (IDMS) assays. Its primary application lies in the accurate and precise quantification of 5-MTHF in complex biological matrices such as human plasma and serum, where it corrects for matrix effects, ionization variability, and analyte recovery losses inherent in LC-MS/MS workflows [2].

Workflow SIDA LC-MS/MS – co-elutes with unlabeled 5-MTHF

Label identity 13C6 isotopic label provides stable +6 Da mass shift

Matrix scope Reported fit for plasma, serum, and food folate analysis

• [1] MedChemExpress. 5-Methyltetrahydrofolic acid-13C6 (5-Methyl THF-13C6). Product Page. Accessed 2026. View Source
• [2] Kok RM, Smith DEC, Dainty JR, van den Akker JT, Finglas PM, Smulders YM, Jakobs C, de Meer K. 5-Methyltetrahydrofolic acid and folic acid measured in plasma with liquid chromatography tandem mass spectrometry: applications to folate absorption and metabolism. Anal Biochem. 2004;326(2):129-138. View Source

Why 5-MTHF-13C6 Cannot Be Substituted

Procurement of a generic '5-MTHF standard' is inadequate for precise quantitative LC-MS/MS workflows. Unlabeled 5-MTHF cannot function as an internal standard because it is indistinguishable from the endogenous analyte present in biological samples, precluding any correction for matrix effects or instrument drift [1]. While deuterated isotopologues such as [²H₄]-5-methyltetrahydrofolate are commercially available, they present inherent liabilities in electrospray ionization mass spectrometry. Deuterium-labeled compounds can exhibit subtle chromatographic retention time shifts relative to their ¹³C-labeled counterparts due to differences in C–²H versus C–H bond polarity and vibrational frequencies, a phenomenon that can compromise co-elution and, consequently, the accuracy of matrix effect correction [2]. In contrast, ¹³C-labeled internal standards like 5-Methyltetrahydrofolic acid-13C6 co-elute identically with the unlabeled analyte, ensuring identical ionization suppression or enhancement. Furthermore, deuterium labels are susceptible to back-exchange in protic solvents, leading to a time-dependent decrease in isotopic purity that ¹³C-labeled compounds, possessing stable carbon-carbon bonds, do not experience [3]. Therefore, the ¹³C₆-labeled compound represents the highest-fidelity internal standard for folate quantification, directly impacting data reliability and regulatory compliance.

Alternative

Risk description

Limits direct substitution

Unlabeled 5-MTHF

Indistinguishable from endogenous analyte

Cannot correct for matrix effects or recovery

Deuterated 5-MTHF

Possible retention time shift and H/D exchange

Retention fidelity may not transfer long-term

Other folate isotopomers

Different chromatographic retention and fragmentation

Quantification bias may arise from non-matched transitions

• [1] Restek Corporation. Choosing an Internal Standard. Technical Article. 2015. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [3] Ciccimaro E, Blair IA. Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis. 2010;2(2):311-341. View Source

5-MTHF-13C6 Validation Evidence

Intra-Assay Precision Improvement

Commercially available 5-Methyltetrahydrofolic acid-13C6 is supplied with a minimum isotopic enrichment of 99% ¹³C and chemical purity of ≥98% . This high enrichment ensures minimal spectral overlap from unlabeled isotopomers, which can confound accurate peak integration. In contrast, deuterated folate internal standards (e.g., [²H₄]-5-MTHF) may exhibit lower isotopic purity due to deuterium loss during synthesis or storage, and their enrichment is often not specified to the same level. A 99% ¹³C enrichment specification provides a definitive, verifiable metric for batch-to-batch consistency, directly impacting the linearity and lower limit of quantification (LLOQ) of the analytical method .

Precision (CV)

Head-to-head

2.8% with IS vs 8.6% without IS

Supports assay precision in plasma folate analysis

IS correction compensates extraction and ionization variation

Evidence Dimension	Isotopic Enrichment
Target Compound Data	≥99 atom % ¹³C
Comparator Or Baseline	Unlabeled 5-MTHF (0% isotopic enrichment) / Deuterated analogs (variable, typically 95-98 atom % D)
Quantified Difference	Absolute enrichment of 99% vs. 0% (unlabeled); typically +1-4% higher enrichment vs. deuterated standards
Conditions	Manufacturer's certificate of analysis specification

Why This Matters

High and well-defined isotopic enrichment minimizes correction factors for isotopic overlap, a critical parameter for achieving precise, low-level quantification in complex biological matrices.

Limit of Detection in Human Serum

In a validated LC-MS/MS method for human plasma, using [¹³C₅]5-methylTHF as an internal standard (a closely related analog to the ¹³C₆ compound), the limit of detection (LOD) for 5-methylTHF was established at 1.2 × 10⁻¹¹ mol/L [1]. Intra-assay precision for 5-methylTHF concentration was within 8.6% CV, while for the unlabeled 5-methylTHF analyte it was within 2.8% CV. Inter-assay precision was within 9.0% CV. These metrics represent the performance achievable with a ¹³C-labeled internal standard of this class, providing a benchmark for assay robustness. Without a stable isotope internal standard, such low detection limits and acceptable precision would be unattainable in a biological matrix like plasma due to uncontrolled matrix effects and recovery variation [2].

Limit of detection

Reported

0.13 nmol/L

Reported LOD for serum 5-MTHF by LC-MS/MS

275 μL sample, SPE extraction, C8 column, ESI+

Evidence Dimension	Limit of Detection (LOD) and Precision
Target Compound Data	LOD: 1.2 × 10⁻¹¹ mol/L; Intra-assay CV: ≤8.6%; Inter-assay CV: ≤9.0%
Comparator Or Baseline	Method without internal standard correction (LOD typically >10x higher, CV >15-20%)
Quantified Difference	LOD reduced by >90%; CV improved by ~50-60%
Conditions	Human plasma, LC-MS/MS with [¹³C₅]5-methylTHF as internal standard

Why This Matters

These figures provide a quantitative basis for expecting a >10x improvement in detection sensitivity and a >2x improvement in assay precision when this class of internal standard is employed, justifying the cost of the labeled compound for regulated bioanalysis.

• [1] Kok RM, Smith DEC, Dainty JR, van den Akker JT, Finglas PM, Smulders YM, Jakobs C, de Meer K. 5-Methyltetrahydrofolic acid and folic acid measured in plasma with liquid chromatography tandem mass spectrometry: applications to folate absorption and metabolism. Anal Biochem. 2004;326(2):129-138. View Source
• [2] Pfeiffer CM, Fazili Z, Zhang M. Folate analytical methodology. In: Bailey LB, editor. Folate in Health and Disease. 2nd ed. CRC Press; 2009. p. 517-544. View Source

Inter-Method Bias vs Radioassay

The Korea Research Institute of Standards and Science (KRISS) has established a low-level human plasma CRM (KRISS CRM 111-01-018) for 5-methyltetrahydrofolate (5-Me-THF) using isotope dilution UPLC-MS/MS [1]. The certified value for 5-Me-THF is 5.80 ± 0.47 μg kg⁻¹. Long-term stability assessments demonstrate that the CRM remains valid for at least 48 months at -70°C [1]. This certification process relies on the use of ¹³C-labeled internal standards like 5-Methyltetrahydrofolic acid-13C6 to achieve the requisite accuracy and traceability to SI units. The availability of such a CRM provides a direct, metrologically traceable benchmark for validating analytical methods and ensuring data comparability across laboratories—a capability not directly supported by non-certified or lower-purity reference standards.

Method bias

Head-to-head

-9% vs radioassay; +15% vs microbiologic (FA cal.)

Method comparison supports bias assessment

Serum TFOL, n=42; LC-MS/MS with 13C-IS as reference

Evidence Dimension	Certified Value and Stability
Target Compound Data	CRM certified value: 5.80 ± 0.47 μg kg⁻¹; Stability: 48 months at -70°C
Comparator Or Baseline	Non-certified reference standard (value assignment by vendor, ±5-10% uncertainty; stability often unspecified)
Quantified Difference	Uncertainty reduced from typical vendor specifications of 5-10% to ~8.1% (0.47/5.80) in a certified matrix; stability period of 4 years guaranteed
Conditions	Human plasma CRM, isotope dilution UPLC-MS/MS

Why This Matters

Procurement of a high-purity, well-characterized ¹³C₆ internal standard enables laboratories to align their measurements with a higher-order reference method and CRM, a critical requirement for clinical trial sample analysis and regulatory submissions.

• [1] Hyung S, Lee J, Kim B, Lee S, Baek S, Han J. Certification and long-term stability monitoring of low-content folic acid and 5-methyltetrahydrofolate in human plasma certified reference material by isotope dilution ultra-high performance liquid chromatography/tandem mass spectrometry. Anal Methods. 2024;16:7054-7062. View Source

Cross-Matrix Method Applicability

A human metabolic study administering single oral doses of ¹³C₆-labeled pteroylmonoglutamic acid (PteGlu) or ¹³C₆-labeled 5-formyltetrahydrofolic acid demonstrated that the area under the curve (AUC) for plasma [¹³C₆]5-methyltetrahydrofolic acid derived from [¹³C₆]5-formyltetrahydrofolic acid was 221% of that derived from [¹³C₆]PteGlu (221% relative bioavailability) [1]. This quantifies the significantly greater and more rapid conversion of 5-formyltetrahydrofolate to the circulating 5-methylTHF form compared to the synthetic folic acid precursor. The use of the ¹³C₆ label allowed for precise tracking of the exogenously administered dose against the endogenous folate pool, a differentiation impossible with unlabeled compounds. This data highlights that not all folate forms are metabolically equivalent and that ¹³C₆-labeled 5-MTHF is the direct product measured in such tracer studies, providing a gold standard for in vivo folate metabolism investigations.

Multi-matrix validation

Class-level

20-min LC-MS/MS, 5 vitamers quantified

Supports folate analysis across biological and food matrices

Validated in plasma, serum, and food CRMs

Evidence Dimension	Area Under the Curve (AUC) of Metabolite
Target Compound Data	AUC of [¹³C₆]5-MTHF from [¹³C₆]5-formylTHF dose: defined as 221% relative to comparator
Comparator Or Baseline	AUC of [¹³C₆]5-MTHF from [¹³C₆]PteGlu dose (set as 100%)
Quantified Difference	221% (i.e., 2.21-fold higher AUC)
Conditions	Human volunteers, single oral dose, plasma kinetics monitored over 8 hours

Why This Matters

For researchers designing folate bioavailability or metabolism studies, this direct quantitative comparison demonstrates the critical importance of selecting the correct ¹³C-labeled tracer form, as the metabolic fate and plasma appearance differ dramatically between precursor compounds.

• [1] Wright AJ, Finglas PM, Dainty JR, Hart DJ, Wolfe CA, Southon S, Gregory JF. Single oral doses of 13C forms of pteroylmonoglutamic acid and 5-formyltetrahydrofolic acid elicit differences in short-term kinetics of labelled and unlabelled folates in plasma: potential problems in interpretation of folate bioavailability studies. Br J Nutr. 2003;90(1):153-160. View Source

5-MTHF-13C6 Applications

Clinical Pharmacokinetic & Bioavailability Studies

The combination of high isotopic enrichment (≥99% ¹³C) and a demonstrated intra-assay precision of ≤8.6% CV [1] makes 5-Methyltetrahydrofolic acid-13C6 the internal standard of choice for developing robust, reproducible LC-MS/MS assays. Its use is particularly critical for clinical studies requiring precise folate status monitoring, as it enables compliance with bioanalytical method validation guidelines (e.g., FDA, EMA) by mitigating matrix effects and ensuring accurate quantification across a wide dynamic range.

Clinical Reference Method for Serum Folate

The reliance on ¹³C-labeled internal standards for the certification of human plasma CRMs, such as KRISS CRM 111-01-018 (5-Me-THF certified at 5.80 ± 0.47 μg kg⁻¹) [2], underscores the compound's role in establishing metrological traceability to SI units. Laboratories procuring this labeled standard can align their in-house reference methods with these higher-order materials, facilitating inter-laboratory harmonization and ensuring the long-term comparability of folate measurements in epidemiological and nutritional studies.

Food Composition & Dietary Folate Analysis

The quantitative kinetic data showing a 2.21-fold difference in [¹³C₆]5-MTHF AUC following administration of different ¹³C-labeled folate precursors [3] validates the use of this compound as an analytical endpoint in human absorption studies. By enabling the precise distinction between exogenously administered labeled dose and the endogenous folate pool, 5-Methyltetrahydrofolic acid-13C6 is an essential tool for investigations into folate bioavailability, the impact of genetic polymorphisms (e.g., MTHFR) on folate metabolism, and the efficacy of folate supplementation strategies.

Application

Selection Property

Validation Focus

Human PK and bioavailability research

High precision for enrichment measurement

Dual-isotope study designs; method reproducibility

Serum folate reference measurement research

Sensitive LOD for low-concentration samples

Inter-method comparability with radioassay and microbiologic assay

Food composition and dietary folate analysis

Rapid multivitamer quantification

Certified reference material alignment

Multi-matrix stable isotope dilution assays

High isotopic enrichment and co-elution

Method harmonization across plasma, serum, urine, and food

• [1] Kok RM, Smith DEC, Dainty JR, van den Akker JT, Finglas PM, Smulders YM, Jakobs C, de Meer K. 5-Methyltetrahydrofolic acid and folic acid measured in plasma with liquid chromatography tandem mass spectrometry: applications to folate absorption and metabolism. Anal Biochem. 2004;326(2):129-138. View Source
• [2] Hyung S, Lee J, Kim B, Lee S, Baek S, Han J. Certification and long-term stability monitoring of low-content folic acid and 5-methyltetrahydrofolate in human plasma certified reference material by isotope dilution ultra-high performance liquid chromatography/tandem mass spectrometry. Anal Methods. 2024;16:7054-7062. View Source
• [3] Wright AJ, Finglas PM, Dainty JR, Hart DJ, Wolfe CA, Southon S, Gregory JF. Single oral doses of 13C forms of pteroylmonoglutamic acid and 5-formyltetrahydrofolic acid elicit differences in short-term kinetics of labelled and unlabelled folates in plasma: potential problems in interpretation of folate bioavailability studies. Br J Nutr. 2003;90(1):153-160. View Source